Cas no 2309466-13-3 (3-(1H-Imidazol-2-yl)propan-1-ol hydrochloride)

• Product Name: 3-(1H-Imidazol-2-yl)propan-1-ol hydrochloride
• CAS No: 2309466-13-3
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• CID: 5260980
• Update Time: 2025-10-28

3-(1H-Imidazol-2-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-2-yl)propan-1-ol hydrochloride
• 3-(1H-imidazol-2-yl)propan-1-ol;hydrochloride
• Z2771661063
• 3-(1H-IMIDAZOL-2-YL)-PROPAN-1-OL

• Inchi： 1S/C6H10N2O.ClH/c9-5-1-2-6-7-3-4-8-6;/h3-4,9H,1-2,5H2,(H,7,8);1H
• InChI Key： ATSSTTOZIGLLHM-UHFFFAOYSA-N
• SMILES： Cl.OCCCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.5
• Topological Polar Surface Area: 48.9

Additional information on 3-(1H-Imidazol-2-yl)propan-1-ol hydrochloride

3-(1H-Imidazol-2-yl)propan-1-ol Hydrochloride: A Comprehensive Overview

3-(1H-Imidazol-2-yl)propan-1-ol hydrochloride is a compound with the CAS number 2309466-13-3, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines an imidazole ring with a hydroxyl group, making it a versatile building block for various chemical reactions. The imidazole moiety, characterized by its five-membered aromatic ring with two nitrogen atoms, contributes to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 3-(1H-imidazol-2-yl)propan-1-ol hydrochloride involves a multi-step process that typically begins with the preparation of imidazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the imidazole ring under mild conditions. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most promising applications of 3-(1H-imidazol-2-yl)propan-1-ol hydrochloride lies in its use as a precursor for drug development. The compound's ability to act as a nucleophile or electrophile makes it an ideal candidate for constructing bioactive molecules. Recent studies have demonstrated its potential in synthesizing inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. By leveraging computational chemistry tools, researchers have been able to design more potent and selective derivatives, paving the way for novel therapeutic agents.

In addition to its role in pharmaceuticals, 3-(1H-imidazol-2-yl)propan-1-ol hydrochloride has found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing metallopolymers and hybrid materials with tailored properties. For example, recent work has focused on incorporating this compound into metal organic frameworks (MOFs) for gas storage and catalysis. The compound's versatility in forming diverse coordination environments makes it a valuable component in these advanced materials.

The toxicological profile of 3-(1H-imidazol-2-yl)propan-1-o lhydrochloride is another area of active research. While initial studies suggest that the compound exhibits low toxicity at typical exposure levels, further investigations are needed to fully understand its safety profile. Regulatory agencies have emphasized the importance of conducting comprehensive toxicity assessments, including acute and chronic studies, to ensure safe handling and use in industrial settings.

Looking ahead, the demand for 3-(1H-imidazol-2-y l)propan -1 -ol hydrochloride is expected to grow as new applications emerge across various industries. The compound's unique combination of chemical reactivity and structural versatility positions it as a key player in future innovations. Researchers are actively exploring novel synthetic routes and functionalization strategies to unlock its full potential.